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Compound of Interest

Compound Name: PSB 0777 ammonium

Cat. No.: B15569781 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling of PSB 0777
ammonium, a potent adenosine A₂ₐ receptor agonist. In the absence of complete hazard data,

a conservative approach, treating the compound as potentially hazardous, is mandatory.

Adherence to these protocols is crucial for ensuring personnel safety and maintaining a secure

laboratory environment.

Immediate Safety and Handling Protocols
Due to the lack of a comprehensive Safety Data Sheet (SDS), all personnel must handle PSB
0777 ammonium with the utmost caution. The primary principle is to minimize exposure

through all potential routes: inhalation, ingestion, and skin/eye contact.

Personal Protective Equipment (PPE)
The following PPE is the minimum requirement for handling PSB 0777 ammonium. All PPE

should be inspected for integrity before each use.
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PPE Category Specification Rationale

Eye Protection ANSI-approved safety goggles
Protects against splashes and

fine dust.

Hand Protection

Chemical-resistant nitrile

gloves (double-gloving

recommended)

Prevents skin contact. Check

manufacturer's compatibility

charts.

Body Protection Fully-buttoned laboratory coat
Protects skin and personal

clothing from contamination.

Respiratory
Use in a certified chemical

fume hood

Prevents inhalation of dust or

aerosols.

Engineering Controls and Hygiene
Ventilation: All handling of solid PSB 0777 ammonium and its solutions must be conducted

in a properly functioning chemical fume hood.

Hygiene: Wash hands thoroughly with soap and water immediately after handling the

compound, before leaving the laboratory, and before eating, drinking, or smoking.

Operational and Disposal Plans
A systematic approach to the entire lifecycle of PSB 0777 ammonium in the laboratory is

essential for safety and compliance.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any damage or leaks.

Labeling: Ensure the container is clearly labeled with the full chemical name and any known

hazard information.

Storage: Store in a cool, dry, and well-ventilated area, segregated from incompatible

materials such as strong oxidizing agents, acids, and bases. The storage container should

be tightly sealed.
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Step-by-Step Handling Procedure
Preparation: Before handling, ensure all necessary PPE is donned correctly and the

chemical fume hood is operational. Prepare all necessary equipment and reagents.

Weighing: If weighing the solid, do so on a tared weigh boat inside the fume hood to

minimize the generation of dust.

Solution Preparation: When preparing solutions, slowly add the solid to the solvent to avoid

splashing. PSB 0777 ammonium is soluble in water and DMSO.

Post-Handling: After use, decontaminate the work area and any equipment used.

Spill Management
For Minor Spills (manageable by trained personnel):

Alert: Immediately alert others in the vicinity.

Isolate: Restrict access to the spill area.

Protect: Wear appropriate PPE, including respiratory protection if necessary.

Contain: Cover the spill with an inert absorbent material (e.g., vermiculite, sand).

Collect: Carefully scoop the absorbed material into a labeled, sealable hazardous waste

container.

Decontaminate: Clean the spill area with a suitable detergent and water.

Dispose: Dispose of all contaminated materials as hazardous waste.

For Major Spills:

Evacuate: Immediately evacuate the laboratory and alert others.

Isolate: Close the laboratory doors and prevent entry.
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Notify: Contact your institution's Environmental Health and Safety (EHS) department and

emergency services.

Disposal Plan
As the specific hazards of PSB 0777 ammonium are not fully characterized, all waste

containing this compound must be treated as hazardous waste.

Collection: Collect all solid and liquid waste containing PSB 0777 ammonium in a

dedicated, clearly labeled, and leak-proof hazardous waste container.

Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical

name ("PSB 0777 ammonium"), and a list of all components and their approximate

concentrations.

Storage: Store the waste container in a designated satellite accumulation area within the

laboratory, away from incompatible materials.

Pickup: Arrange for disposal through your institution's EHS department or a licensed

hazardous waste disposal contractor. Do not dispose of down the drain or in regular trash.

Emergency Procedures
In the event of an exposure, immediate action is critical.
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes at an emergency

eyewash station. Hold eyelids open to ensure

thorough rinsing. Seek immediate medical

attention.

Skin Contact

Immediately flush the affected area with plenty

of water for at least 15 minutes. Remove

contaminated clothing while under an

emergency shower. Seek medical attention if

irritation persists.

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical

attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Physical and Chemical Data
The following data has been compiled from available product information sheets.

Property Value

Molecular Formula C₁₈H₂₀N₅O₇S₂·NH₄

Molecular Weight 500.55 g/mol

Solubility Soluble to 100 mM in water and DMSO

Storage Temperature Store at room temperature

Visual Workflow Guides
The following diagrams illustrate the key operational workflows for handling PSB 0777
ammonium.
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Safe Handling Workflow for PSB 0777 Ammonium
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Caption: Step-by-step workflow for the safe handling of PSB 0777 ammonium.
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Minor Spill Response for PSB 0777 Ammonium
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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